Cas no 2470437-31-9 (3-(methylamino)propylphosphonic acid hydrochloride)

3-(Methylamino)propylphosphonic acid hydrochloride is a phosphonic acid derivative with a methylamino functional group, offering versatile reactivity for coordination chemistry and surface modification applications. Its phosphonic acid moiety enables strong binding to metal oxides, making it valuable for creating self-assembled monolayers (SAMs) or functionalizing inorganic substrates. The hydrochloride salt form enhances solubility in polar solvents, facilitating handling in aqueous or organic synthesis. This compound is particularly useful in materials science, catalysis, and biomedical research, where its bifunctional structure (amine and phosphonic acid) allows for selective conjugation or chelation. Its stability under mild conditions and compatibility with diverse reaction environments further underscore its utility in advanced chemical applications.
3-(methylamino)propylphosphonic acid hydrochloride structure
2470437-31-9 structure
Product Name:3-(methylamino)propylphosphonic acid hydrochloride
CAS No:2470437-31-9
MF:C4H13ClNO3P
MW:189.577681303024
MDL:MFCD32710610
CID:5680727
PubChem ID:155819614
Update Time:2025-06-08

3-(methylamino)propylphosphonic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [3-(methylamino)propyl]phosphonic acid hydrochloride
    • 3-(Methylamino)propylphosphonic acid;hydrochloride
    • 2470437-31-9
    • EN300-26618243
    • 3-(methylamino)propylphosphonic acid hydrochloride
    • MDL: MFCD32710610
    • Inchi: 1S/C4H12NO3P.ClH/c1-5-3-2-4-9(6,7)8;/h5H,2-4H2,1H3,(H2,6,7,8);1H
    • InChI Key: VZLPNGKFGIFQGW-UHFFFAOYSA-N
    • SMILES: Cl.P(CCCNC)(=O)(O)O

Computed Properties

  • Exact Mass: 189.0321580g/mol
  • Monoisotopic Mass: 189.0321580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 110
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6Ų

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3-(methylamino)propylphosphonic acid hydrochloride Related Literature

Additional information on 3-(methylamino)propylphosphonic acid hydrochloride

Introduction to 3-(methylamino)propylphosphonic acid hydrochloride (CAS No: 2470437-31-9)

3-(methylamino)propylphosphonic acid hydrochloride, identified by its CAS number 2470437-31-9, is a specialized phosphonic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug development and therapeutic interventions.

The molecular structure of 3-(methylamino)propylphosphonic acid hydrochloride consists of a phosphonic acid moiety linked to a propyl chain with a methylamino group at one end. This configuration imparts distinct chemical and biological properties, making it an intriguing subject for research in medicinal chemistry. The presence of both phosphonic and amino functional groups allows for diverse interactions with biological targets, which is a critical factor in the design of novel therapeutic agents.

In recent years, there has been a growing interest in phosphonic acid derivatives due to their potential as pharmacophores. Phosphonic acids are known for their ability to chelate metal ions and form stable complexes with biological molecules, which can be leveraged in the development of targeted therapies. The hydrochloride salt form of 3-(methylamino)propylphosphonic acid hydrochloride enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications.

One of the most compelling aspects of 3-(methylamino)propylphosphonic acid hydrochloride is its versatility in chemical modifications. Researchers have explored various derivatives of this compound to optimize its pharmacological properties. For instance, modifications to the side chains or functional groups can alter its binding affinity and selectivity towards specific biological targets. This flexibility is particularly valuable in the context of drug discovery, where fine-tuning molecular structures is often necessary to achieve desired therapeutic effects.

Recent studies have highlighted the potential of 3-(methylamino)propylphosphonic acid hydrochloride in the treatment of inflammatory and degenerative diseases. Its ability to interact with enzymes and receptors involved in pathogenic processes makes it a promising candidate for developing novel therapeutics. For example, preliminary research suggests that this compound may exhibit anti-inflammatory properties by modulating signaling pathways associated with inflammation.

The synthesis of 3-(methylamino)propylphosphonic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for research and commercial use.

In addition to its pharmaceutical applications, 3-(methylamino)propylphosphonic acid hydrochloride has shown potential in materials science and industrial chemistry. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of complex molecules and as a component in specialty materials. The ability to incorporate this compound into various formulations underscores its broad utility beyond traditional biomedical applications.

The safety profile of 3-(methylamino)propylphosphonic acid hydrochloride is another important consideration. Extensive toxicological studies have been conducted to evaluate its acute and chronic effects on living organisms. These studies have provided valuable insights into its potential risks and benefits, helping researchers design safer and more effective therapeutic strategies. The compound's favorable safety profile makes it an attractive option for further development in drug discovery programs.

Future research directions for 3-(methylamino)propylphosphonic acid hydrochloride include exploring its mechanisms of action in greater detail and investigating its potential in combination therapies. By understanding how this compound interacts with biological systems at a molecular level, researchers can develop more targeted and effective treatments for various diseases. Additionally, studying its interactions with other drugs may reveal synergistic effects that could enhance therapeutic outcomes.

The growing body of evidence supporting the utility of 3-(methylamino)propylphosphonic acid hydrochloride underscores its significance as a chemical entity with diverse applications. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in the advancement of pharmaceutical science and biomedicine.

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